4-Ethoxy-4'-(4-ethylcyclohexyl)-2,3-difluorobiphenyl
Overview
Description
4-Ethoxy-4’-(4-ethylcyclohexyl)-2,3-difluorobiphenyl is a chemical compound with the molecular formula C22H26F2O and a molecular weight of 344.44 . It is also known by other names such as 2,3-Difluoro-4-ethoxy-4′-(4-ethylcyclohexyl)biphenyl .
Molecular Structure Analysis
The molecular structure of 4-Ethoxy-4’-(4-ethylcyclohexyl)-2,3-difluorobiphenyl is determined by its molecular formula, C22H26F2O . The SMILES representation of the molecule isCCOc1ccc(c(F)c1F)c1ccc(cc1)C1CCC(CC)CC1 . Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Ethoxy-4’-(4-ethylcyclohexyl)-2,3-difluorobiphenyl are characterized by its molecular weight (344.44), molecular formula (C22H26F2O), and its insolubility in water . The density of the compound is approximately 1.068 g/cm^3 .Scientific Research Applications
Synthesis and Chemical Applications
4-Ethoxy-4'-(4-ethylcyclohexyl)-2,3-difluorobiphenyl, and its derivatives play a significant role in organic synthesis and chemical applications. For instance, 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one (ETFBO), a related compound, is utilized as a trifluoromethyl-containing building block in the preparation of various heteroarenes such as thiophenes, furans, pyrroles, and piperazines. This chemistry has been demonstrated in a new synthetic approach towards the COX-2 selective, nonsteroidal anti-inflammatory drug Celebrex® (celecoxib) (Sommer et al., 2017).
Additionally, derivatives of 4-ethoxy compounds are involved in cycloaddition reactions. For example, 3-ethoxycyclobutanones react with silyl enol ethers to produce 3-ethoxy-5-trimethylsiloxycyclohexanone derivatives, a process that allows for stereoselective preparation of highly oxygenated cyclohexanone derivatives (Matsuo et al., 2009).
Material Science and Catalysis
In material science, related compounds exhibit interesting properties. For instance, certain compounds demonstrate high negative dielectric anisotropy, which is crucial in the formulation of liquid crystal displays. This is observed in compounds like 4ʹ-ethoxy-2,3-difluorobiphenyl-4-yl 2,3-difluoro-4-pentyloxybenzoate, which shows a broad temperature range of the nematic phase, essential for liquid crystal applications (Dąbrowski et al., 2017).
Furthermore, derivatives of 4-ethoxy compounds are employed as catalysts in chemical reactions. New phthalocyanine complexes derived from 4-{2-[3-(diethylamino)phenoxy]ethoxy}phthalonitrile have been used as catalysts for the oxidation of cyclohexene, showing selectivity for specific oxidation products (Saka et al., 2013).
Pharmaceutical Research
In pharmaceutical research, compounds related to 4-Ethoxy-4'-(4-ethylcyclohexyl)-2,3-difluorobiphenyl have been explored for their potential therapeutic properties. For example, a series of 2-phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives, which are structurally related, have been examined for their ability to inhibit neurotransmitter uptake and show potential as antidepressants (Yardley et al., 1990).
properties
IUPAC Name |
1-ethoxy-4-[4-(4-ethylcyclohexyl)phenyl]-2,3-difluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26F2O/c1-3-15-5-7-16(8-6-15)17-9-11-18(12-10-17)19-13-14-20(25-4-2)22(24)21(19)23/h9-16H,3-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEFRYXBKOCRIJE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC(CC1)C2=CC=C(C=C2)C3=C(C(=C(C=C3)OCC)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90730804 |
Source
|
| Record name | 4-Ethoxy-4′-(trans-4-ethylcyclohexyl)-2,3-difluoro-1,1′-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90730804 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethoxy-4'-(4-ethylcyclohexyl)-2,3-difluorobiphenyl | |
CAS RN |
323178-01-4 |
Source
|
| Record name | 4-Ethoxy-4′-(trans-4-ethylcyclohexyl)-2,3-difluoro-1,1′-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90730804 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-ethoxy-4'-(trans-4-ethylcyclohexyl)-2,3-difluoro-1,1'-biphenyl | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.108.632 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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